N-(4-(pyridin-2-yl)thiazol-2-yl)-4-tosylbutanamide

• IUPAC Name: 4-(4-methylphenyl)sulfonyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C19H19N3O3S2/c1-14-7-9-15(10-8-14)27(24,25)12-4-6-18(23)22-19-21-17(13-26-19)16-5-2-3-11-20-16/h2-3,5,7-11,13H,4,6,12H2,1H3,(H,21,22,23)
• InChI Key: QPEMFXCQWAFIPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CCCC(=O)NC2=NC(=CS2)C3=CC=CC=N3
• Molecular Formula: C19H19N3O3S2
• Molecular Weight: 401.5 g/mol

Description

“N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide” is a compound that has been synthesized and studied for its pharmacological activities. The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data.

Synthesis Analysis

The synthesis of similar compounds, such as “2-Aminothiazoles”, has been explored. The C-2 position of the thiazole can accommodate a range of lipophilic substitutions, while both the C-4 position and the thiazole core are sensitive to change.

Chemical Reactions Analysis

A series of novel 4-(4-substituted-thiazol-2-ylamino)-N-(pyridin-2-yl)benzene-sulfonamides were synthesized and screened for their cytotoxic activity against human breast cancer cell line (MCF-7).

Scientific Research Applications

Antimicrobial Activity

Thiazoles have been extensively studied for their antimicrobial properties. This compound may exhibit antibacterial, antifungal, and antiviral effects. . Further research is needed to explore the specific antimicrobial potential of this compound.

Anti-Inflammatory Activity

Thiazoles have shown promise as anti-inflammatory agents. .

Antitumor and Cytotoxic Activity

Thiazoles play a crucial role in cancer research. For instance:

• Gulsory and Guzeldemirci synthesized a series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides. .

Biological Relevance

Thiazoles are naturally found in Vitamin B1 (thiamine), which plays a vital role in energy metabolism and nervous system function. While this compound is not directly related to thiamine, understanding its structural similarities may provide insights into biological interactions.

Mechanism of Action

The 2-aminothiazole series has anti-bacterial activity against the important global pathogen Mycobacterium tuberculosis. The mode of action does not appear to involve iron chelation.

Safety and Hazards

A compound named “4-(pyridin-4-yl)thiazol-2-amine” was synthesized and evaluated as a corrosion inhibitor for mild steel in 1 M HCl solution. It was described as an efficient non-toxic inhibitor.

Future Directions

The development of new molecules from natural or synthetic sources with novel modes of action to treat microbial infections and cancer is a current research focus. The 2-aminothiazole series, for example, has potential for further development as novel anti-tubercular agents.